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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and preparation of
Methyl Red sodium salt solution, a vital pH indicator in various scientific and industrial
applications. This document details the chemical synthesis of Methyl Red, its conversion to the
water-soluble sodium salt, and standardized protocols for preparing indicator solutions.

Introduction

Methyl Red is an azo dye that serves as a pH indicator, exhibiting a distinct color change from
red in acidic solutions (pH below 4.4) to yellow in alkaline solutions (pH above 6.2).[1][2][3] Its
sodium salt form offers the significant advantage of being soluble in water, enhancing its ease
of use in laboratory settings.[4][5] This guide will cover the essential technical aspects of
producing and utilizing Methyl Red sodium salt solutions for accurate pH measurements and
other applications.

Properties of Methyl Red and its Sodium Salt

A clear understanding of the physicochemical properties of Methyl Red and its sodium salt is
crucial for its proper handling, storage, and application.
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Methyl Red (Free

Methyl Red Sodium

Property . References
Acid) Salt
C.l. Acid Red 2, 2-((4-  Sodium 2-((4-

Synonyms (Dimethylamino)pheny  (dimethylamino)pheny  [3][5]
llazo)benzoic acid llazo)benzoate

CAS Number 493-52-7 845-10-3 [3]

Molecular Formula C15H15N302 C15H14N3Na02 [5][6]

Molecular Weight 269.30 g/mol 291.27 g/mol [51[6]

Appearance

Dark red crystalline

powder

Red-brown or orange

crystalline powder

[3][6]

Melting Point

178-182 °C

~180 °C

[5]L6]

Solubility in Water

Very slightly soluble

Soluble (800 mg/mL
at 25°C)

(510718l

Solubility in Ethanol

Soluble

Slightly soluble

(510718l

pH Indicator Range

pH 4.4 (red) - 6.2
(yellow)

pH 4.4 (red) - 6.2
(yellow)

[1](2][3]

Storage

Room temperature

Room temperature

[5]

Stability

Stable under normal

conditions

Stable under normal

conditions

[6]19]

Synthesis of Methyl Red

The synthesis of Methyl Red is a classic example of a two-step diazotization and azo coupling

reaction.[10]

Signaling Pathway of Methyl Red Synthesis
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Caption: Chemical pathway for the synthesis of Methyl Red and its sodium salt.

Experimental Protocol for Methyl Red Synthesis

This protocol is adapted from established organic synthesis procedures.[11][12]
Materials and Reagents:

Anthranilic acid

o Concentrated hydrochloric acid (HCI)
e Sodium nitrite (NaNO2)

e N,N-Dimethylaniline

e Sodium acetate (CH3COONa)

e Sodium hydroxide (NaOH)

e Ice

« Distilled water

o Starch-iodide paper

Procedure:

¢ Diazotization of Anthranilic Acid:
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o Dissolve anthranilic acid in a solution of concentrated hydrochloric acid and water by
heating.

o Cool the solution in an ice bath to 0-5 °C.

o Slowly add a chilled aqueous solution of sodium nitrite while maintaining the temperature
below 5 °C. The addition is complete when the solution gives a positive test with starch-
iodide paper, indicating a slight excess of nitrous acid. This forms the diazonium salt
intermediate.

e Azo Coupling with N,N-Dimethylaniline:
o To the cold diazonium salt solution, add N,N-dimethylaniline.
o Stir the mixture for a period while keeping the temperature low.

o Gradually add a saturated solution of sodium acetate to buffer the solution, which
facilitates the coupling reaction.

« Isolation of Methyl Red (Acid Form):
o Allow the reaction mixture to stand, which will cause the crude Methyl Red to precipitate.

o Filter the solid product and wash it with water.

Preparation of Methyl Red Sodium Salt

The water-insoluble Methyl Red acid can be converted to its soluble sodium salt.[11]

Experimental Protocol for Sodium Salt Formation

Materials and Reagents:
e Crude Methyl Red (from synthesis)
e Sodium hydroxide (NaOH) solution (e.g., 1 M)

Procedure:
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» Dissolve the crude Methyl Red in a calculated amount of sodium hydroxide solution.
e The solution can then be filtered to remove any insoluble impurities.

e The sodium salt can be isolated by evaporation of the solvent or used directly in solution

form.

Preparation of Methyl Red Indicator Solutions

Several standardized methods exist for the preparation of Methyl Red indicator solutions for
titrations and other pH-dependent assays.

Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing Methyl Red indicator solutions.
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Protocol Description Procedure References
Dissolve 0.1 g of
A common ]
o ) Methyl Red in 70 mL
0.1% (w/v) Solution in preparation for ]
of ethanol and dilute [13][14]
70% Ethanol general laboratory ]
to 100 mL with
use.
distilled water.
Dissolve 50 mg of
) Methyl Red in a
This method ensures )
) ) ) ) mixture of 1.86 mL of
0.05% Solution with complete dissolution )
) 0.1 M sodium [15][16]
NaOH by using a small ]
hydroxide and 50 mL
amount of base. _
of 95% ethanol. Dilute
to 100 mL with water.
Directly uses the Dissolve 0.1 g of
Water-Soluble sodium salt for a Methyl Red sodium (141

Formulation

purely agueous

solution.

salt in 100 mL of

distilled water.

Note: When preparing solutions from the free acid form of Methyl Red, a small amount of

sodium hydroxide may be necessary to achieve complete dissolution in aqueous media.[17]

Applications in Research and Development

Methyl Red sodium salt solution is a versatile tool with numerous applications:

e pH Titrations: It is widely used as an endpoint indicator in acid-base titrations.[4]

» Microbiology: The Methyl Red test is a key component in the IMViC series of tests to

differentiate enteric bacteria based on their glucose metabolism pathways.[3]

» Biological Staining: It can be employed for staining bacteria and observing their response to

pH changes.[4]

Safety and Handling
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o Personal Protective Equipment: Wear appropriate safety glasses, gloves, and a lab coat
when handling Methyl Red and its reagents.[6][18]

e Incompatibilities: Avoid contact with strong oxidizing agents.[5][9]
o Storage: Store solutions in tightly sealed containers at room temperature.[5][18]

This guide provides a foundational understanding of the synthesis and preparation of Methyl
Red sodium salt solutions. Adherence to these protocols will ensure the reliable and effective
use of this important pH indicator in a variety of scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis and Preparation of Methyl Red Sodium Salt
Solution: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147717#synthesis-and-preparation-of-methyl-red-
sodium-salt-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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